2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]-N-(3-pyridinylmethyl)acetamide
Overview
Description
2-[3-(2-furyl)-6-oxo-1(6H)-pyridazinyl]-N-(3-pyridinylmethyl)acetamide is a useful research compound. Its molecular formula is C16H14N4O3 and its molecular weight is 310.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.10659032 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Convenient Access to Functionalized Derivatives
Research by Dawood, Farag, and Abdel-Aziz (2006) outlines a method where 3-(2-Furyl)-3-oxopropanitrile reacts with hydrazonyl chlorides to produce acetyl- and ester-pyrazole derivatives. These derivatives have further applications in synthesizing pyrazolo[3,4-d]pyridazines or pyrazolylhydrazides, leading to the formation of various pyrazolylthiadiazole and pyrazolyloxadiazole derivatives (Dawood, Farag, & Abdel‐Aziz, 2006).
Antimicrobial Evaluation
A study by Altalbawy (2013) delves into the synthesis of novel bis-α,β-unsaturated ketones and other derivatives, including bis[2-amino-6-(aryl)nicotinonitrile] and bis[6-(2-aryl)-2-thioxo-1,2-dihydropyridine-3-carbonitrile], demonstrating their antimicrobial properties. The formation of 4,4′-(5-methyl-1-phenyl-1H-pyrazole-3,4-diyl)bis-6-(2-furyl)thieno[2,3-b]pyridine derivatives through this process offers a new avenue for antimicrobial compound synthesis (Altalbawy, 2013).
Analgesic Activity
Demchenko et al. (2012) synthesized [1,3]thiazolo-[4,5-d]pyridazine-4(5Н)-ones demonstrating significant analgesic effects. This study indicates the potential of these compounds, obtained from 7-(2-furyl)-2-pyrrolidin-1-yl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-ones, in developing new analgesic medications (Demchenko, Iadlovskyi, Bobkova, & Bukhtiarova, 2012).
Enzyme Inhibition and Alzheimer's Disease Therapy
A study focused on multifunctional amides synthesized for potential Alzheimer's disease treatment, including enzyme inhibition capabilities and mild cytotoxicity. This research suggests these compounds, especially those with moderate enzyme inhibitory potentials, could serve as a basis for developing new therapeutic agents for Alzheimer's disease (Hassan et al., 2018).
Properties
IUPAC Name |
2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3/c21-15(18-10-12-3-1-7-17-9-12)11-20-16(22)6-5-13(19-20)14-4-2-8-23-14/h1-9H,10-11H2,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEWOTCQFDRQTDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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